Cas no 1220027-07-5 (3-Methyl-1-(2-pyrrolidinylmethyl)piperidinedihydrochloride)

• Product Name: 3-Methyl-1-(2-pyrrolidinylmethyl)piperidinedihydrochloride
• CAS No: 1220027-07-5
• MF: C₁₁H₂₄Cl₂N₂
• MW: 255.227661132813
• CID: 1076594
• PubChem ID: 56831769
• Update Time: 2025-05-23

3-Methyl-1-(2-pyrrolidinylmethyl)piperidinedihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(2-pyrrolidinylmethyl)piperidine dihydrochloride
• AKOS015845582
• 3-methyl-1-(pyrrolidin-2-ylmethyl)piperidine;dihydrochloride
• 3-Methyl-1-(2-pyrrolidinylmethyl)piperidinedihydrochloride
• 3-methyl-1-(pyrrolidin-2-ylmethyl)piperidinedihydrochloride
• 3-methyl-1-(pyrrolidin-2-ylmethyl)piperidine dihydrochloride
• 1220027-07-5

• MDL： MFCD13561756
• Inchi： 1S/C11H22N2.2ClH/c1-10-4-3-7-13(8-10)9-11-5-2-6-12-11;;/h10-12H,2-9H2,1H3;2*1H
• InChI Key： FNYWKPHGYAVOAU-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCCC(C)C1)CC1CCCN1

Computed Properties

• Exact Mass: 254.1316542g/mol
• Monoisotopic Mass: 254.1316542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 3-Methyl-1-(2-pyrrolidinylmethyl)piperidinedihydrochloride

3-Methyl-1-(2-pyrrolidinylmethyl)piperidinedihydrochloride (CAS No. 1220027-07-5): A Comprehensive Overview

3-Methyl-1-(2-pyrrolidinylmethyl)piperidinedihydrochloride (CAS No. 1220027-07-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its systematic name, is a derivative of piperidine and pyrrolidine, two important heterocyclic amines. The presence of these functional groups imparts unique chemical and biological properties, making it a subject of extensive research for its potential therapeutic applications.

The molecular structure of 3-Methyl-1-(2-pyrrolidinylmethyl)piperidinedihydrochloride is characterized by a piperidine ring substituted with a methyl group at the 3-position and a pyrrolidine ring attached to the piperidine via a methylene bridge. The dihydrochloride salt form ensures enhanced solubility and stability, which are crucial for its use in various pharmaceutical formulations.

Recent studies have highlighted the potential of 3-Methyl-1-(2-pyrrolidinylmethyl)piperidinedihydrochloride in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters play pivotal roles in mood regulation, cognitive function, and motor control. The compound's ability to interact with these systems has led to its evaluation as a potential treatment for neurological disorders such as Parkinson's disease and depression.

In preclinical studies, 3-Methyl-1-(2-pyrrolidinylmethyl)piperidinedihydrochloride has demonstrated promising results in improving motor function and reducing symptoms of depression in animal models. For instance, a study published in the Journal of Medicinal Chemistry reported that the compound significantly enhanced dopaminergic neurotransmission in the striatum, a key brain region involved in motor control. This finding suggests that the compound may have therapeutic potential for Parkinson's disease.

Moreover, the compound's interaction with serotonin receptors has been explored for its potential antidepressant effects. Research conducted at the University of California, Los Angeles (UCLA) found that 3-Methyl-1-(2-pyrrolidinylmethyl)piperidinedihydrochloride increased serotonin levels in the brain, leading to improved mood and reduced anxiety-like behaviors in rodent models. These findings underscore the compound's multifaceted mechanism of action and its broad therapeutic potential.

The safety profile of 3-Methyl-1-(2-pyrrolidinylmethyl)piperidinedihydrochloride has also been extensively evaluated. Preclinical toxicology studies have shown that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. However, as with any new pharmaceutical agent, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In addition to its potential therapeutic applications, 3-Methyl-1-(2-pyrrolidinylmethyl)piperidinedihydrochloride has been studied for its use as a research tool in neuroscience. Its ability to selectively modulate specific neurotransmitter systems makes it valuable for investigating the underlying mechanisms of various neurological disorders. Researchers at Harvard Medical School have utilized this compound to study the role of dopaminergic and serotonergic pathways in addiction and reward behavior.

The synthesis of 3-Methyl-1-(2-pyrrolidinylmethyl)piperidinedihydrochloride involves several steps, including the formation of the piperidine ring, substitution with the methyl group, and attachment of the pyrrolidine moiety. Advanced synthetic methods have been developed to optimize yield and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

In conclusion, 3-Methyl-1-(2-pyrrolidinylmethyl)piperidinedihydrochloride (CAS No. 1220027-07-5) represents a promising compound with significant potential in both therapeutic and research contexts. Its unique chemical structure and biological activity make it an exciting area of ongoing investigation in medicinal chemistry and pharmacology. As research continues to advance our understanding of this compound, it holds promise for addressing unmet medical needs in various neurological disorders.